Cas no 2755723-41-0 (1-(4-Bromo-2,3-difluorophenyl)-2,2-dichloroethanol)

• Product Name: 1-(4-Bromo-2,3-difluorophenyl)-2,2-dichloroethanol
• CAS No: 2755723-41-0
• MF: C₈H₅BrCl₂F₂O
• MW: 305.93
• CID: 5081208
• Update Time: 2026-03-01

1-(4-Bromo-2,3-difluorophenyl)-2,2-dichloroethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-2,3-difluorophenyl)-2,2-dichloroethanol

• Inchi： 1S/C8H5BrCl2F2O/c9-4-2-1-3(5(12)6(4)13)7(14)8(10)11/h1-2,7-8,14H
• InChI Key： DHJSQDBFXBDKPN-UHFFFAOYSA-N
• SMILES： C1(=C(F)C(=C(C=C1)C(C(Cl)Cl)O)F)Br

Additional information on 1-(4-Bromo-2,3-difluorophenyl)-2,2-dichloroethanol

Professional Introduction to Compound with CAS No. 2755723-41-0 and Product Name: 1-(4-Bromo-2,3-difluorophenyl)-2,2-dichloroethanol

The compound identified by the CAS number 2755723-41-0 and the product name 1-(4-Bromo-2,3-difluorophenyl)-2,2-dichloroethanol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further exploration in drug discovery and therapeutic development.

Structurally, the molecule consists of a phenyl ring substituted with bromine and fluorine atoms at the 4th and 2,3 positions, respectively, which enhances its electronic properties and potential interactions with biological targets. The presence of two chlorine atoms at the 2,2 position of the ethyl group introduces additional reactivity, allowing for diverse modifications and functionalizations. These structural features make the compound a versatile building block for synthesizing more complex molecules with tailored biological activities.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. The introduction of fluorine atoms into pharmaceutical candidates often leads to increased binding affinity and selectivity against biological targets. The 1-(4-Bromo-2,3-difluorophenyl)-2,2-dichloroethanol molecule exemplifies this trend by incorporating fluorine atoms in a strategic manner to optimize its pharmacological properties.

The bromine substituent at the 4-position of the phenyl ring further contributes to the compound's reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in medicinal chemistry to construct complex molecular frameworks. The dual presence of chlorine atoms provides additional handles for further derivatization, allowing researchers to fine-tune the compound's properties for specific applications.

Recent studies have highlighted the potential of 1-(4-Bromo-2,3-difluorophenyl)-2,2-dichloroethanol as a precursor in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in developing small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The combination of bromine and fluorine substituents enhances the compound's ability to interact with hydrophobic pockets of protein targets, potentially leading to high-affinity binding.

Moreover, the difluorophenyl moiety has been shown to improve the metabolic stability of drug candidates by resisting oxidative degradation. This property is particularly valuable in pharmaceutical development, where prolonged half-life can lead to improved patient compliance and reduced dosing frequency. The dichloroethyl group adds another layer of complexity, enabling further functionalization through nucleophilic substitution reactions.

In clinical research settings, derivatives of 1-(4-Bromo-2,3-difluorophenyl)-2,2-dichloroethanol have been investigated for their potential antiviral and anticancer properties. The structural motifs present in this compound are reminiscent of known bioactive molecules that exhibit inhibitory effects on viral proteases or kinases. By leveraging computational modeling and high-throughput screening techniques, researchers aim to identify optimized derivatives with enhanced therapeutic efficacy.

The synthesis of 1-(4-Bromo-2,3-difluorophenyl)-2,2-dichloroethanol involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as 4-bromobenzonitrile and 1-chloro-1-fluoroethane, the compound can be constructed through sequential halogenation reactions followed by nucleophilic addition steps. Advanced synthetic methodologies have been employed to achieve high yields and purity levels suitable for pharmaceutical applications.

The role of fluorine chemistry in modern drug discovery cannot be overstated. Fluorinated compounds often exhibit superior pharmacokinetic profiles compared to their non-fluorinated counterparts due to changes in lipophilicity and metabolic resistance. The 1-(4-Bromo-2,3-difluorophenyl)-2,2-dichloroethanol molecule is a testament to this principle, as its fluorinated aromatic core contributes significantly to its overall activity profile.

Future research directions may focus on exploring novel derivatives of this compound using computational approaches such as molecular docking and virtual screening. By integrating machine learning models with experimental data, researchers can accelerate the discovery process and identify lead compounds with optimized properties. The difluorophenyl and dichloroethyl functional groups provide ample opportunities for structure-activity relationship studies aimed at maximizing therapeutic benefits.

In conclusion,1-(4-Bromo-2,3-difluorophenyl)-2,2-dichloroethanol (CAS No. 2755723-41-0) represents a promising candidate for further development in pharmaceutical research. Its unique structural features make it a versatile scaffold for synthesizing novel bioactive molecules with potential applications across multiple therapeutic areas. As our understanding of fluorinated chemistry continues to evolve, this compound will undoubtedly play an important role in advancing drug discovery efforts worldwide.